Cas no 1449588-26-4 (O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate)

• Product Name: O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate
• CAS No: 1449588-26-4
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 4600527
• PubChem ID: 10988545
• Update Time: 2025-11-01

O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-tert-butyl2-O-methyl(2S,3R)-3-hydroxypyrrolidine-1,2-dicarboxylate
• rel-1-(tert-butyl) 2-methyl (2R,3S)-3-hydroxypyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 3-hydroxy-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R,3S)-rel-
• O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate
• SCHEMBL200978
• AS-43212
• 1,2-PYRROLIDINEDICARBOXYLIC ACID, 3-HYDROXY-, 1-(1,1-DIMETHYLETHYL) 2-METHYL ESTER, (2S,3R)-
• (2S,3R)-N-tert-Butyloxycarbonyl-3-hydroxy-2-pyrrolidinecarboxylic acid methyl ester
• Rel-1-(tert-butyl) 2-methyl (2S,3R)-3-hydroxypyrrolidine-1,2-dicarboxylate
• N-BOC-3(R)-hydroxy-(L)-proline, methyl ester
• (2s,3r)-3-hydroxy-N-boc-proline methyl ester
• AKOS015920189
• (2S,3R)-1-TERT-BUTYL-2-METHYL-3-HYDROXYPYRROLIDINE-1,2-DICARBOXYLATE
• 130966-46-0
• (2S,3R)-N-TERT-BUTOXYCARBONYL-3-HYDROXY-2-PYRROLIDINECARBOXYLIC ACID METHYL ESTER
• DTXSID201116363
• (2S,3R)-1-tert-Butyl 2-methyl 3-hydroxypyrrolidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl (2S,3R)-3-hydroxypyrrolidine-1,2-dicarboxylate
• 1449588-26-4
• (2S,3R)-1-(tert-BOC)-3-Hydroxypyrrolidine-2-carboxylic acid methyl ester
• MFCD13248611
• 1-tert-butyl 2-methyl (2S,3R)-3-hydroxypyrrolidine-1,2-dicarboxylate
• CS-0052392
• (2S,3R)-1-tert-Butyl2-methyl3-hydroxypyrrolidine-1,2-dicarboxylate
• SVSSZFBZFUSINI-SFYZADRCSA-N
• (2S,3R)-1-(Boc)-3-Hydroxypyrrolidine-2-carboxylic acid methyl ester

• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-6-5-7(13)8(12)9(14)16-4/h7-8,13H,5-6H2,1-4H3/t7-,8+/m0/s1
• InChI Key： SVSSZFBZFUSINI-JGVFFNPUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](O)[C@@H]1C(OC)=O

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1Ų

Additional information on O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate

O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate (CAS No. 1449588-26-4): An Overview

O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate (CAS No. 1449588-26-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate consists of a cis-3-hydroxypyrrolidine core, which is functionalized with a tert-butyl group and a methyl group on the carboxylic acid moieties. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the potential of O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain types of cancer cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival.

In addition to its anticancer properties, O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate has also been explored for its potential as a neuroprotective agent. Studies have shown that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate involves several well-established chemical reactions. One common approach involves the reaction of cis-3-hydroxypyrrolidine with appropriate carboxylic acid derivatives under controlled conditions. The resulting product is then purified using techniques such as column chromatography to ensure high purity and yield.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for its potential use as an oral or injectable therapeutic agent.

In preclinical studies, O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate has shown promising results in animal models of various diseases. For example, it has been effective in reducing tumor growth in mouse models of breast cancer and improving cognitive function in rodent models of Alzheimer's disease. These findings have paved the way for further clinical evaluation.

The safety profile of O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate is another critical aspect that has been thoroughly investigated. Preclinical toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.

Despite its promising potential, further research is needed to fully understand the mechanisms underlying the biological activities of O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects.

In conclusion, O1-tert-butyl O2-methyl cis-3-hydroxypyrrolidine-1,2-dicarboxylate (CAS No. 1449588-26-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for further development as a therapeutic agent. Continued research and clinical trials will be essential to realize its full potential in improving human health.